![molecular formula C11H9F5O2 B3043117 Ethyl 2,2-difluoro-2-[4-(trifluoromethyl)phenyl]acetate CAS No. 73789-96-5](/img/structure/B3043117.png)
Ethyl 2,2-difluoro-2-[4-(trifluoromethyl)phenyl]acetate
Overview
Description
Ethyl 2,2-difluoro-2-[4-(trifluoromethyl)phenyl]acetate is an organic compound with the formula C11H8F5O2 . It is a colorless liquid with a low boiling point and melting point . It has high solubility and can be well dissolved in organic solvents .
Physical And Chemical Properties Analysis
Ethyl 2,2-difluoro-2-[4-(trifluoromethyl)phenyl]acetate is a colorless liquid with a low boiling point and melting point . It has high solubility and can be well dissolved in organic solvents .Scientific Research Applications
- Cell Proliferation and Invasion : Recent research suggests that related compounds inhibit proliferation, migration, and invasion of non-small cell lung cancer (NSCLC) cell lines. Ethyl 2,2-difluoro-2-(4-nitrophenyl)acetate may have potential as an anti-cancer agent, although further studies are needed.
- Chromatography and Mass Spectrometry : Researchers use related compounds in chromatography and mass spectrometry applications . These techniques rely on precise sample manipulation and accurate measurements, where specialized reagents like Ethyl 2,2-difluoro-2-(4-nitrophenyl)acetate play a crucial role.
Biological Studies
Analytical Chemistry
Mechanism of Action
Target of Action
Organofluorine compounds are generally known to interact with a wide range of biological targets, including enzymes and receptors .
Mode of Action
It’s known that organofluorine compounds can participate in nucleophilic substitution reactions . In these reactions, the compound can act as a nucleophile, attacking an electrophilic carbon of another molecule, leading to a change in the structure of the target molecule .
Biochemical Pathways
The compound’s potential to participate in nucleophilic substitution reactions suggests that it could interfere with various biochemical pathways, particularly those involving the synthesis or degradation of other organic compounds .
Pharmacokinetics
The compound’s molecular weight (as indicated in one of the search results ) suggests that it could be absorbed and distributed in the body. The presence of the ethyl ester group might also influence its metabolism and excretion, but further studies would be needed to confirm this.
Result of Action
Given its potential to participate in nucleophilic substitution reactions, it could potentially alter the structure of target molecules, leading to changes in their function .
Action Environment
Environmental factors can influence the action, efficacy, and stability of Ethyl 2,2-difluoro-2-[4-(trifluoromethyl)phenyl]acetate. For instance, the compound’s reactivity might be influenced by the pH of its environment, as it is capable of participating in reactions under both basic and acidic conditions . Furthermore, the compound is described as a bench-stable colorless liquid, suggesting that it has good stability under standard laboratory conditions .
properties
IUPAC Name |
ethyl 2,2-difluoro-2-[4-(trifluoromethyl)phenyl]acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9F5O2/c1-2-18-9(17)10(12,13)7-3-5-8(6-4-7)11(14,15)16/h3-6H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CRTRDMJXYPHFPE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C1=CC=C(C=C1)C(F)(F)F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9F5O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101218108 |
Source
|
| Record name | Ethyl α,α-difluoro-4-(trifluoromethyl)benzeneacetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101218108 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2,2-difluoro-2-[4-(trifluoromethyl)phenyl]acetate | |
CAS RN |
73789-96-5 |
Source
|
| Record name | Ethyl α,α-difluoro-4-(trifluoromethyl)benzeneacetate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=73789-96-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl α,α-difluoro-4-(trifluoromethyl)benzeneacetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101218108 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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